N-((5-(4-chlorophenyl)isoxazol-3-yl)methyl)-2-oxo-2H-chromene-3-carboxamide

• IUPAC Name: N-[[5-(4-chlorophenyl)-1,2-oxazol-3-yl]methyl]-2-oxochromene-3-carboxamide
• InChI: InChI=1S/C20H13ClN2O4/c21-14-7-5-12(6-8-14)18-10-15(23-27-18)11-22-19(24)16-9-13-3-1-2-4-17(13)26-20(16)25/h1-10H,11H2,(H,22,24)
• InChI Key: PFBIEXISIRVHON-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(C(=O)O2)C(=O)NCC3=NOC(=C3)C4=CC=C(C=C4)Cl
• Molecular Formula: C20H13ClN2O4
• Molecular Weight: 380.8 g/mol

Description

The compound seems to be a derivative of isoxazole, a five-membered heterocyclic moiety commonly found in many commercially available drugs. Isoxazole derivatives have been studied for their significant biological activities and therapeutic potential.

Synthesis Analysis

Isoxazoles can be synthesized via different pathways using both homogeneous and heterogeneous catalysts. The most broadly researched and reported synthesis of isoxazole derivative is through the (3 + 2) cycloaddition reaction of an alkyne that acts as a dipolarophile and nitrile oxide as the dipole.

Molecular Structure Analysis

The InChI code for a similar compound, [5- (4-chlorophenyl)-3-isoxazolyl]methanamine hydrochloride, is 1S/C10H9ClN2O.ClH/c11-8-3-1-7 (2-4-8)10-5-9 (6-12)13-14-10;/h1-5H,6,12H2;1H. This might give some insight into the structure of the compound you’re interested in.

Chemical Reactions Analysis

The chemical reactions of isoxazole derivatives are diverse and depend on the specific structure of the compound. For example, molecule 92 was oxidized as well as aromatized to N-((5-aryl-3-phenylisoxazol-4-yl)sulfonyl)thiophene-2-carboxamide 93 with the help of I2 in DMSO.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure. For a similar compound, [5- (4-chlorophenyl)-3-isoxazolyl]methanamine hydrochloride, it’s a solid with a molecular weight of 245.11.

Future Directions

Future research could focus on developing new synthetic strategies for isoxazole derivatives, given their significant biological activities and therapeutic potential. Additionally, designing new isoxazole derivatives based on the most recent knowledge could be a promising direction.